
SnF₄ Synthesis and Key Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

Get Quote

The most common synthesis method involves a direct reaction between tin(IV) chloride and anhydrous

hydrogen fluoride [1].

Table 1: Primary Synthesis Method of SnF₄

Aspect Specification

Primary Method Reaction of Tin(IV) Chloride with Anhydrous HF [1]

Chemical
Equation

SnCl₄ + 4 HF → SnF₄ + 4 HCl [1]

Key
Consideration

Requires use of anhydrous hydrogen fluoride, a highly corrosive and hazardous

material, demanding specialized equipment and strict safety protocols [1].

Table 2: Fundamental Properties of SnF₄

Property Description / Value

Chemical Formula SnF₄ [1]

Molar Mass 194.704 g/mol [1]

Appearance White crystalline solid [1]
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Property Description / Value

Melting Point Above 700 °C (sublimes) [1]

Density 4.78 g/cm³ [1]

Crystal Structure Tetragonal; octahedrally coordinated tin atoms [1]

Advanced Structural Characterization

Characterizing SnF₄, especially in complex mixtures, is challenging due to the low energy differences in

techniques like X-ray Absorption Spectroscopy (XAS). Solid-state Nuclear Magnetic Resonance (NMR)

spectroscopy has emerged as a powerful technique to overcome this [2].

Table 3: Distinguishing SnF₄ from SnF₂ via Solid-State NMR

Feature Sn(IV) in SnF₄ Sn(II) in SnF₂

Coordination Geometry Symmetric octahedral [2] Asymmetric (e.g., 3 or 5-

coordinate) [2]

¹¹⁹Sn Chemical Shift
Anisotropy (CSA)

Small (Span, Ω: 0-200 ppm) [2] Very Large (Span, Ω: ~700-1000

ppm or more) [2]

¹⁹F Isotropic Chemical
Shift (δiso)

Distinctly different from SnF₂; a

difference of ~100 ppm [2]

Distinctly different from SnF₄; a

difference of ~100 ppm [2]

For low-concentration or amorphous samples (e.g., SnF₂ in toothpaste), Dynamic Nuclear Polarization

(DNP) enhances ¹¹⁹Sn NMR sensitivity, allowing for the quantification of Sn(II) and Sn(IV) populations by

fitting the NMR spectra based on their distinct CSA parameters [2].

The following diagram illustrates the workflow for this advanced characterization technique.
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Frozen Sample
(e.g., Toothpaste)

DNP Enhancement
(Transfer polarization from radicals to ¹H)

Cross-Polarization (CP)
(Transfer ¹H polarization to ¹¹⁹Sn)

DNP-Enhanced ¹¹⁹Sn NMR Experiment

Obtain 1D or 2D NMR Spectrum

Analyze Chemical Shift Anisotropy (CSA)

Quantify Sn(II) vs. Sn(IV) populations
via spectral fitting

Click to download full resolution via product page

Workflow for DNP-enhanced ¹¹⁹Sn NMR to characterize tin speciation.

Applications in Materials Science and Chemistry

SnF₄ serves as a versatile compound in several advanced research areas.
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Precursor for Complex Fluorides: Reacting SnF₄ with alkali metal fluorides (e.g., KF) forms

hexafluorostannates (e.g., K₂SnF₆), where tin adopts an octahedral geometry [1].
Lewis Acid in Adduct Formation: SnF₄ acts as a Lewis acid, forming a variety of adducts with Lewis

bases, which are useful in coordination chemistry and materials synthesis [1].
Electrocatalyst Doping: Sn and F can be co-doped into carbon-based materials (e.g., Fe-N-C

catalysts) to enhance performance in the Oxygen Reduction Reaction (ORR) for fuel cells and zinc-
air batteries. Fluorine's high electronegativity modifies the electron cloud density around metal

centers, optimizing catalytic activity and stability [3].

Key Takeaways for Researchers

Primary Synthesis is straightforward but requires handling highly hazardous anhydrous HF [1].

Structural Confirmation is best achieved via solid-state NMR, leveraging the large difference in
¹¹⁹Sn Chemical Shift Anisotropy between Sn(IV) and Sn(II) species [2].

Cutting-Edge Analysis of complex or dilute samples is enabled by DNP, which dramatically
enhances NMR sensitivity [2].

Versatile Utility of SnF₄ extends from fundamental inorganic synthesis to the development of
advanced functional materials for energy applications [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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